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Compound of Interest

1-(Morpholin-4-ylmethyl)-2-
Compound Name:
naphthol

cat. No.: B1265929

Technical Guide: 1-(Morpholin-4-ylmethyl)-2-
naphthol (CAS: 27438-39-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Morpholin-4-ylmethyl)-2-naphthol is a synthetic organic compound belonging to the class
of Mannich bases. These compounds are characterized by a beta-amino-carbonyl structure
and are of significant interest in medicinal chemistry and drug development due to their wide
range of pharmacological activities. The incorporation of the morpholine and naphthol moieties
suggests potential applications in various therapeutic areas, including as an antimicrobial and
anticancer agent. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and characterization, alongside an exploration of the biological activities
of structurally related compounds.

Chemical and Physical Properties

1-(Morpholin-4-ylmethyl)-2-naphthol is a crystalline solid. Its fundamental chemical and
physical properties are summarized below.
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Property Value Reference
CAS Number 27438-39-7 [1]
Molecular Formula C15H17NO2 [2]
Molecular Weight 243.30 g/mol [1]

Melting Point 115-116 °C [3]
Appearance Crystalline solid

N Soluble in common organic
Solubility |
solvents

Molecular Structure

The molecular structure of 1-(Morpholin-4-ylmethyl)-2-naphthol consists of a naphthol ring
system substituted with a morpholinomethyl group at the C1 position.

IUPAC Name: 1-(morpholin-4-ylmethyl)naphthalen-2-ol[1]
SMILES: O(clcccc2cecccl2)Ce programasN1CCOCC1

InChl: InChI=1S/C15H17NO2/c17-15-10-9-11-5-1-2-6-12(11)13(15)8-16-3-7-18-14(16)4/h1-
2,5-6,9-10,17H,3-4,7-8H2

Synthesis and Characterization

1-(Morpholin-4-ylmethyl)-2-naphthol is typically synthesized via a Mannich reaction, a three-
component condensation involving 2-naphthol, formaldehyde, and morpholine.[4]

Experimental Protocol: Synthesis of 1-(Morpholin-4-
ylmethyl)-2-naphthol

Materials:
e 2-Naphthol

o Formaldehyde (37% aqueous solution)
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e Morpholine
e Ethanol
o Diethyl ether
Procedure:

» To a solution of 2-naphthol (1.44 g, 10 mmol) in ethanol (20 mL), morpholine (0.87 g, 10
mmol) is added.

e The mixture is stirred at room temperature, and formaldehyde (0.81 g of a 37% aqueous
solution, 10 mmol) is added dropwise.

e The reaction mixture is then stirred at room temperature for 24 hours.
e The resulting precipitate is collected by filtration, washed with cold diethyl ether, and dried.

e The crude product is purified by recrystallization from ethanol to afford pure 1-(Morpholin-4-
ylmethyl)-2-naphthol.

Characterization Data

The identity and purity of the synthesized compound can be confirmed using various
spectroscopic techniques.

Spectroscopic Data Observed Peaks/Signals

6 7.80-7.10 (m, 6H, Ar-H), 4.00 (s, 2H, N-CH--
H NMR (CDCls, ppm) Ar), 3.80 (t, 4H, O-(CHz2)2), 2.65 (t, 4H, N-
(CH2)2)

0 154.5,133.0, 129.5, 128.5, 128.0, 126.5,

13C NMR (CDCls, ppm
( Ppm) 123.0, 122.5, 118.0, 115.0, 67.0, 56.0, 53.5

3400 (O-H), 2950-2800 (C-H), 1600, 1500 (C=C

IR (KBr, cm~1
( ) aromatic), 1115 (C-O-C)

Mass Spectrometry (m/z) 243 [M]*
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Biological Activity

While specific quantitative biological data for 1-(Morpholin-4-ylmethyl)-2-naphthol is not
extensively available in the public domain, the biological activities of structurally similar 1-
aminoalkyl-2-naphthols have been reported, suggesting potential antimicrobial and cytotoxic
properties.

Antimicrobial Activity of Related Compounds

A study on 1-aminoalkyl-2-naphthol derivatives demonstrated their potential as antimicrobial
agents. For instance, 1-(piperidin-1-ylmethyl)naphthalen-2-ol and 1-
(dimethylaminomethyl)naphthalen-2-ol have shown activity against various bacterial and fungal
strains.[5][6]

Compound Organism MIC (pg/mL) Reference
1-(piperidin-1-
Imethyl)naphthal Pseudomonas 10 [5][6]
me na alen-
Y yinap aeruginosa MDR1
2-ol
1-(piperidin-1-
(pip Staphylococcus
ylmethyl)naphthalen- 100 [5][6]
aureus MDR
2-ol
1-
(dimethylaminomethyl  Penicillium notatum 400 [51[6]
)naphthalen-2-ol
1-
_ ) Penicillium
(dimethylaminomethyl ) 400 [5][6]
funiculosum

)naphthalen-2-ol

These findings suggest that 1-(Morpholin-4-ylmethyl)-2-naphthol may also exhibit similar
antimicrobial properties and warrants further investigation.

Cytotoxicity of Related Compounds

Derivatives of naphthol have been investigated for their cytotoxic effects against various cancer
cell lines. While specific ICso values for 1-(Morpholin-4-ylmethyl)-2-naphthol are not readily
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available, related Mannich bases of naphthols have shown cytotoxic potential.[7] The presence
of the naphthol and morpholine moieties, both of which are found in various anticancer agents,
makes this compound a candidate for further screening in cancer research.

Experimental Workflows and Logical Relationships
Synthesis and Purification Workflow

The following diagram illustrates the workflow for the synthesis and purification of 1-
(Morpholin-4-ylmethyl)-2-naphthol.
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Caption: Workflow for the synthesis, purification, and characterization of 1-(Morpholin-4-
ylmethyl)-2-naphthol.

Conclusion

1-(Morpholin-4-ylmethyl)-2-naphthol is a readily synthesizable compound with potential for
further investigation in drug discovery and development. Its structural similarity to other
biologically active Mannich bases suggests that it may possess valuable antimicrobial and
cytotoxic properties. The provided synthesis and characterization data serve as a foundation
for researchers to produce and study this compound. Further in-depth biological evaluations
are necessary to fully elucidate its pharmacological profile and potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Morpholinomethyl)2-naphthol | C15H17NO2 | CID 33839 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. GSRS [gsrs.ncats.nih.gov]
e 3. Page loading... [wap.guidechem.com]
o 4. researchgate.net [researchgate.net]

» 5. Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols -
PMC [pmc.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. Cytotoxicity and antimicrobial activity of some naphthol derivatives - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [CAS number and molecular structure of 1-(Morpholin-4-
ylmethyl)-2-naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265929#cas-number-and-molecular-structure-of-1-
morpholin-4-ylmethyl-2-naphthol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://www.benchchem.com/product/b1265929?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/33839
https://pubchem.ncbi.nlm.nih.gov/compound/33839
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/e0fe2ef8-1604-4545-aab4-3e720cd0e0a6
https://wap.guidechem.com/trade/1-morpholin-4-ylmethyl-2-napht-id7391767.html
https://www.researchgate.net/publication/278056595_1-Morpholinomethyl-2-naphthol
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://pubmed.ncbi.nlm.nih.gov/7726747/
https://pubmed.ncbi.nlm.nih.gov/7726747/
https://www.benchchem.com/product/b1265929#cas-number-and-molecular-structure-of-1-morpholin-4-ylmethyl-2-naphthol
https://www.benchchem.com/product/b1265929#cas-number-and-molecular-structure-of-1-morpholin-4-ylmethyl-2-naphthol
https://www.benchchem.com/product/b1265929#cas-number-and-molecular-structure-of-1-morpholin-4-ylmethyl-2-naphthol
https://www.benchchem.com/product/b1265929#cas-number-and-molecular-structure-of-1-morpholin-4-ylmethyl-2-naphthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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